Cas no 14385-66-1 (2-Propen-1-one, 3-[4-(dimethylamino)phenyl]-1-(2-furanyl)-)

• Product Name: 2-Propen-1-one, 3-[4-(dimethylamino)phenyl]-1-(2-furanyl)-
• CAS No: 14385-66-1
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• MDL: MFCD00020931
• CID: 1314003
• PubChem ID: 5839634
• Update Time: 2025-06-13

2-Propen-1-one, 3-[4-(dimethylamino)phenyl]-1-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-[4-(dimethylamino)phenyl]-1-(2-furanyl)-
• (E)-3-(4-(dimethylamino)phenyl)-1-(furan-2-yl)prop-2-en-1-one
• (2e)-3-[4-(dimethylamino)phenyl]-1-(2-furyl)-2-propen-1-one
• 3-(4-(Dimethylamino)phenyl)-1-(furan-2-yl)prop-2-en-1-one
• s11373
• Z1020850274
• (2E)-3-[4-(dimethylamino)phenyl]-1-(furan-2-yl)prop-2-en-1-one
• STL257260
• 137444-60-1
• SCHEMBL5950376
• (E)-3-[4-(dimethylamino)phenyl]-1-(furan-2-yl)prop-2-en-1-one
• 14385-66-1
• 3-[4-(Dimethylamino)phenyl]-1-(2-furanyl)-2-propen-1-one
• AKOS015997172
• CHEMBL2041751
• SCHEMBL5950373

• MDL： MFCD00020931
• Inchi： 1S/C15H15NO2/c1-16(2)13-8-5-12(6-9-13)7-10-14(17)15-4-3-11-18-15/h3-11H,1-2H3/b10-7+
• InChI Key： HSRLRBJNFBZQDP-JXMROGBWSA-N
• SMILES： O1C=CC=C1C(/C=C/C1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 241.11035
• Monoisotopic Mass: 241.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 33.4A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 33.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 2-Propen-1-one, 3-[4-(dimethylamino)phenyl]-1-(2-furanyl)-

Chemical Profile of 2-Propen-1-one, 3-[4-(dimethylamino)phenyl]-1-(2-furanyl)- (CAS No. 14385-66-1)

2-Propen-1-one, 3-[4-(dimethylamino)phenyl]-1-(2-furanyl)-, identified by its CAS number 14385-66-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a conjugated system of an α,β-unsaturated ketone moiety linked to a dimethylamino-substituted phenyl ring and a furanyl group at the other end, presents a unique set of chemical and biological properties that make it a promising candidate for further investigation.

The compound’s molecular structure can be described as follows: the core of the molecule is an α,β-unsaturated ketone (2-propen-1-one), which is highly reactive and capable of participating in various types of chemical reactions such as Michael additions, aldol condensations, and cycloadditions. This reactivity is further modulated by the presence of an electron-withdrawing furanyl group at the 1-position and an electron-donating dimethylamino group at the 3-position of the phenyl ring.

The dimethylamino substituent not only enhances the compound’s solubility in polar solvents but also introduces basicity, which can be exploited in designing molecules that interact with acidic biological targets. On the other hand, the furanyl group contributes to the molecule’s aromaticity and can participate in π-stacking interactions, which are important for binding affinity in drug design. The combination of these structural elements makes 2-Propen-1-one, 3-[4-(dimethylamino)phenyl]-1-(2-furanyl)- a versatile scaffold for developing novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules with similar structural motifs. The α,β-unsaturated ketone moiety is well-known for its role in various biologically active compounds, including antiviral and anticancer agents. For instance, studies have shown that derivatives of this class can inhibit certain enzymes by mechanisms involving Michael addition to nucleophilic residues. Additionally, the phenyl ring with substituents like dimethylamino is a common feature in many pharmacologically active compounds due to its ability to form hydrogen bonds and engage in hydrophobic interactions with biological targets.

The furanyl group has also been extensively studied for its biological activities. Furans are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, analgesic, and antimicrobial properties. When incorporated into a molecule like 2-Propen-1-one, 3-[4-(dimethylamino)phenyl]-1-(2-furanyl)-, it can enhance the molecule’s bioavailability and binding affinity to specific receptors or enzymes. This has led to several research efforts aimed at synthesizing furan-based derivatives with improved pharmacological profiles.

One particularly intriguing aspect of this compound is its potential as a scaffold for drug discovery. The presence of multiple reactive sites allows for selective functionalization at different positions, enabling chemists to tailor the molecule’s properties for specific biological targets. For example, modifications at the α-position of the ketone can alter the compound’s reactivity towards nucleophiles, while changes at the phenyl ring can fine-tune its binding interactions with proteins or nucleic acids.

Recent advances in computational chemistry have also facilitated the study of 2-Propen-1-one, 3-[4-(dimethylamino)phenyl]-1-(2-furanyl)- by allowing researchers to predict its biological activity without conducting extensive experimental trials. Molecular docking studies have shown that this compound can interact with various targets relevant to diseases such as cancer and inflammation. These virtual screening approaches have identified several promising derivatives that warrant further investigation in vitro and in vivo.

The synthesis of 2-Propen-1-one, 3-[4-(dimethylamino)phenyl]-1-(2-furanyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as alkylation or substitution at specific positions. The use of modern catalytic systems has improved the efficiency of these synthetic processes while reducing waste generation.

In conclusion,2-Propen-1-one, 3-[4-(dimethylamino)phenyl]-1-(2-furanyl)- (CAS No. 14385-66-1) represents an exciting opportunity for medicinal chemists due to its unique structural features and potential biological activities. Further research into this compound and its derivatives could lead to novel therapeutic agents that address unmet medical needs. As our understanding of molecular interactions continues to grow, this type of compound will undoubtedly play a significant role in future drug discovery efforts.